Cas no 1239746-09-8 (N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide)

• Product Name: N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide
• CAS No: 1239746-09-8
• MF: C₈H₈BrClN₂O
• MW: 263.518919944763
• MDL: MFCD16170508
• CID: 5237424
• Update Time: 2025-09-27

N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-bromo-6-methyl-2-pyridinyl)-2-chloro-
• N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide

• MDL： MFCD16170508
• Inchi： 1S/C8H8BrClN2O/c1-5-6(9)2-3-7(11-5)12-8(13)4-10/h2-3H,4H2,1H3,(H,11,12,13)
• InChI Key： RWPLNCARSRSLIB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(Br)C=C1)(=O)CCl

Additional information on N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide

Research Briefing on N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide (CAS: 1239746-09-8) in Chemical Biology and Pharmaceutical Applications

N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide (CAS: 1239746-09-8) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bromo-methylpyridinyl and chloroacetamide functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling the design of novel therapeutic agents with enhanced specificity and efficacy.

In the context of recent research, N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide has been investigated for its role in the synthesis of small-molecule inhibitors targeting key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of potent and selective inhibitors for protein kinases involved in cancer progression. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, facilitating the introduction of diverse pharmacophores that modulate kinase activity. These findings underscore the compound's potential as a building block for next-generation anticancer agents.

Another significant area of research involves the use of N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide in the design of covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible bonds with target proteins, leading to prolonged pharmacological effects. A recent preprint on bioRxiv (2024) detailed the synthesis and evaluation of covalent inhibitors derived from this compound, targeting cysteine residues in oncogenic proteins. The results indicated high selectivity and potency, with minimal off-target effects, suggesting promising therapeutic applications in precision medicine.

Beyond its applications in oncology, N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide has also been explored in the context of infectious diseases. A 2023 study in Antimicrobial Agents and Chemotherapy reported its incorporation into novel antibacterial agents targeting multidrug-resistant pathogens. The chloroacetamide moiety was found to enhance the compounds' ability to disrupt bacterial cell wall synthesis, offering a potential strategy to combat antibiotic resistance. This research highlights the compound's versatility and its potential to address pressing global health challenges.

In conclusion, N-(5-bromo-6-methylpyridin-2-yl)-2-chloroacetamide (CAS: 1239746-09-8) represents a promising chemical entity with broad applications in drug discovery and development. Its structural features enable the design of diverse therapeutic agents, ranging from kinase inhibitors to antibacterial compounds. Ongoing research continues to uncover new opportunities for this compound, reinforcing its value in the pharmaceutical and chemical biology sectors. Future studies may further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in various disease areas.